Cas no 95722-42-2 (methylepijasmonate,(+)-(Z)-methylepijasmonate)

• Product Name: methylepijasmonate,(+)-(Z)-methylepijasmonate
• CAS No: 95722-42-2
• MF: C₁₃H₂₀O₃
• MW: 224.3
• CID: 799735
• PubChem ID: 6427970
• Update Time: 2024-03-01

methylepijasmonate,(+)-(Z)-methylepijasmonate Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2S)-
• methylepijasmonate,(+)-(Z)-methylepijasmonate
• (+)-7-iso-jasmonic acid methyl ester
• SCHEMBL1302100
• 95722-42-2
• DTXSID901017475
• CHEBI:25242
• (+)-Methyl epijasmonate
• (+)-7-Isomethyljasmonate
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (1R-(1alpha,2alpha(Z)))-
• UNII-Q5C5Y5VB4P
• methyl (+)-7-isojasmonate
• methyl {(1R,2S)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl}acetate
• (+)-7-isojasmonic acid methyl ester
• Q5C5Y5VB4P
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2S)-
• CYCLOPENTANEACETIC ACID, 3-OXO-2-(2-PENTENYL)-, METHYL ESTER, (1R-(1.ALPHA.,2.ALPHA.(Z)))-
• (3R,7S)-Methyl jasmonate
• methyl 7-epi-jasmonate
• Methyl epijasmonate, (+)-
• CHEMBL2272534
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, methyl ester, (1R,2S)-
• methyl 2-[(1R,2S)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetate
• (1R,2S)-Methyl jasmonate
• METHYL-7-EPI-JASMONATE
• LMFA02020016
• GEWDNTWNSAZUDX-KWKBKKAHSA-N
• Q27109876
• (+)-Jasmonic acid, methyl ester (cis)
• (+)-(Z)-Methyl epijasmonate

• Inchi： 1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4-/t10-,11+/m1/s1
• InChI Key： GEWDNTWNSAZUDX-KWKBKKAHSA-N
• SMILES： [C@H]1(CC(OC)=O)CCC(=O)[C@H]1C/C=C\CC

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids